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Compound of Interest

Compound Name: SM-1295

Cat. No.: B8210199

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of the
synthetic peptide CJC-1295, including its variants with and without the Drug Affinity Complex
(DAC), for research applications. Adherence to these guidelines is crucial for maintaining the
integrity, stability, and biological activity of the peptide.

Introduction

CJC-1295 is a synthetic analogue of Growth Hormone-Releasing Hormone (GHRH) that has
been modified to increase its stability and half-life. It functions by stimulating the anterior
pituitary gland to release growth hormone (GH).[1][2] The peptide is available in two primary
forms:

e CJC-1295 without DAC (also known as Modified GRF (1-29)): This version has a relatively
short half-life of approximately 30 minutes and promotes a pulsatile release of GH,
mimicking the natural physiological pattern.[2]

e CJC-1295 with DAC: The addition of the Drug Affinity Complex significantly extends the
peptide's half-life to about 6-8 days, resulting in a more sustained elevation of GH levels.[2]

Proper reconstitution and storage are critical to prevent degradation and ensure accurate and
reproducible experimental results.
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Quantitative Data Summary

The following tables provide a summary of recommended reconstitution and storage

parameters for CJC-1295.

Table 1: Reconstitution Parameters for CJC-1295

Diluent Volume

Resulting

Resulting

Vial Size (mg) (mL) Concentration Concentration (pg/
(mg/mL) HL)

2 1.0 2.0 2.0

2 2.0 1.0 1.0

5 1.0 5.0 5.0

5 2.0 2.5 2.5

5 25 2.0 2.0

Table 2: Storage Conditions and Stability of CJC-1295
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Storage ]
Form Duration Notes
Temperature
- For long-term storage.
Lyophilized Powder -20°C to -80°C Up to 3 years 3]
N For short to medium-
Lyophilized Powder 2-8°C Up to 2 years
term storage.[3]
Stable for short
Lyophilized Powder Room Temperature Several weeks periods, such as
during shipping.[4]
Must be stored in the
] ) refrigerator
Reconstituted Solution  2-8°C Up to 30 days ) ]
immediately after
reconstitution.[3][5]
Aliquoting is
_ _ recommended to
Reconstituted Solution  -20°C Up to 3-4 months

avoid repeated freeze-

thaw cycles.[4]

Experimental Protocols

Materials Required
 Vial of lyophilized CJC-1295 (with or without DAC)

o Bacteriostatic water for injection (containing 0.9% benzyl alcohol)

o Sterile syringes (e.g., 1 mL or 3 mL for reconstitution, and insulin syringes for dosing)
 Alcohol preparation pads

o Sterile, empty vials for aliquoting (optional)

o Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Protocol for Reconstitution of CJC-1295
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e Preparation:

o Allow the vial of lyophilized CJC-1295 and the bacteriostatic water to equilibrate to room
temperature before reconstitution. This helps to prevent condensation and ensures
accurate volume measurements.

o Clean the rubber stoppers of both vials with an alcohol preparation pad and allow them to
air dry.

 Diluent Aspiration:

o Using a sterile syringe, draw the desired volume of bacteriostatic water. Refer to Table 1
for recommended volumes to achieve a specific concentration.

» Reconstitution:
o Slowly and gently inject the bacteriostatic water into the vial of lyophilized CJC-1295.

o Angle the needle so that the water runs down the side of the vial to avoid foaming and
potential degradation of the peptide.

o Do not shake or vigorously agitate the vial.
 Dissolution:

o Gently swirl the vial in a circular motion until the lyophilized powder is completely
dissolved. The solution should be clear and free of any particulate matter.

o If the peptide does not dissolve completely, the vial can be gently rolled between the
palms.

e Labeling:

o Clearly label the reconstituted vial with the peptide name, concentration, and date of
reconstitution.

Protocol for Storage of CJC-1295
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Lyophilized Powder:

o For long-term storage, place the sealed vials in a freezer at -20°C to -80°C.[3]
o For short-term storage, vials can be kept in a refrigerator at 2-8°C.[3]
Reconstituted Solution:

o Refrigeration: Immediately after reconstitution, store the vial in a refrigerator at 2-8°C.[3] The
reconstituted peptide is stable for up to 30 days under these conditions.[3][5]

» Freezing (for longer-term storage):

o To extend the shelf-life of the reconstituted peptide, it can be aliquoted into smaller, single-
use volumes in sterile vials and stored at -20°C for up to 3-4 months.[4]

o Crucially, avoid repeated freeze-thaw cycles, as this can lead to peptide degradation.
Aliquoting into single-use vials is essential if freezing.

Mandatory Visualizations

Preparation Reconstitution Storage

Equilibrate vial and diluent Sanitize rubber stoppers | | || Aspirate bacteriostatic water Slowly inject diluent Gently swirl the vial | | 1|
to room temperature with alcohol pads into a sterile syringe into the CJC-1295 vial until fully dissolved

econstituted vial

Store r Alternatively, a d
at 2-8°C for up to 30 days

natively, aliquot an
store at -20°C for up to 4 months

Click to download full resolution via product page

Caption: Workflow for the reconstitution and storage of CJC-1295.
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Caption: Simplified signaling pathway of CJC-1295 in the anterior pituitary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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